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Compound of Interest

Compound Name: Methyl 2-(quinoxalin-6-yl)acetate

Cat. No.: B596701

In-depth Technical Guide: Methyl 2-(quinoxalin-
6-yl)acetate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of Methyl 2-(quinoxalin-6-
yl)acetate (CAS No. 1233318-23-4). Due to the limited availability of specific data for this
compound, information from closely related analogues, such as Methyl 2-(quinoxalin-2-
yl)acetate and other quinoxaline derivatives, has been included to provide a thorough
understanding. All data derived from analogues is clearly indicated.

Introduction

Methyl 2-(quinoxalin-6-yl)acetate is a heterocyclic compound featuring a quinoxaline core
with a methyl acetate substituent at the 6-position. The quinoxaline ring system is a prominent
scaffold in medicinal chemistry, recognized for its wide range of biological activities.[1]
Consequently, Methyl 2-(quinoxalin-6-yl)acetate serves as a valuable intermediate in the
synthesis of more complex molecules with potential therapeutic applications, including antiviral
and anticancer agents.[1] This guide summarizes the available safety information,
physicochemical properties, and potential biological significance of this compound and the
broader class of quinoxaline derivatives.

Physicochemical Properties
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Specific experimental data for Methyl 2-(quinoxalin-6-yl)acetate is limited. The following table
includes known properties and data for related compounds to provide a comparative overview.

Property Value Source
Molecular Formula C11H10N202 [2]
Molecular Weight 202.21 g/mol [2]

CAS Number 1233318-23-4 [1]
Appearance Not specified (likely solid)

Melting Point No data available

Boiling Point No data available

Solubility No data available

Long-Term Storage Store in a cool, dry place [3]

Note: The lack of comprehensive experimental data for the target compound necessitates
reliance on data from suppliers and chemical databases.

Material Safety and Handling (Based on Analogues)

A specific Material Safety Data Sheet (MSDS) for Methyl 2-(quinoxalin-6-yl)acetate is not
publicly available. The following hazard and safety information is derived from the MSDS of the
positional isomer, Methyl 2-(quinoxalin-2-yl)acetate, and other related quinoxaline derivatives.
[4][5] Researchers should handle this compound with the assumption that it possesses similar
hazardous properties.

H | Identificati

Hazard Statement (GHS) Description Source (Analogue)
H315 Causes skin irritation [4]
H319 Causes serious eye irritation [4]
H335 May cause respiratory irritation  [4]
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Precautionary Statements
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Precautionary Statement
(GHS)

Description

Source (Analogue)

Avoid breathing

P261 dust/fume/gas/mist/vapors/spr [4]
ay.
Wash skin thoroughly after

P264 _ [4]
handling.
Use only outdoors or in a well-

P271 _ [5]
ventilated area.
Wear protective

P280 gloves/protective clothing/eye [4]
protection/face protection.
IF ON SKIN: Wash with plenty

P302 + P352 [4]
of soap and water.
IF INHALED: Remove person

P304 + P340 to fresh air and keep [4]

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[4]

Call a POISON CENTER or

P312 ) [4]
doctor if you feel unwell.
Store in a well-ventilated

P403 + P233 place. Keep container tightly [4]
closed.

P405 Store locked up. -
Dispose of contents/container

P501 to an approved waste disposal -

plant.
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First Aid Measures (Based on Analogues)

Exposure Route

First Aid Measures

Source (Analogue)

Inhalation

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. Call
a POISON CENTER or
doctor/physician if you feel

unwell.

Skin Contact

Wash off immediately with
plenty of soap and water for at
least 15 minutes. If skin
irritation occurs: Get medical
advice/attention. Take off
contaminated clothing and

wash before reuse.

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists: Get

medical advice/attention.

Ingestion

Do NOT induce vomiting
without medical advice. Rinse
mouth with water. Never
administer anything by mouth
to an unconscious person.
Obtain medical aid

immediately.

Handling and Storage

¢ Handling: Avoid contact with skin, eyes, and clothing.[4] Wash hands thoroughly after

handling.[4] Avoid breathing fumes.[4] Use only with adequate ventilation.[4] Wear suitable

protective clothing, gloves, and eye/face protection.[4]
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» Storage: Store in a tightly-closed container when not in use.[5] Store in a cool, dry, well-
ventilated area away from incompatible substances.[5] Keep away from sources of ignition.

[6]

Experimental Protocols (Representative)

A specific, detailed experimental protocol for the synthesis of Methyl 2-(quinoxalin-6-
yl)acetate is not available in the searched literature. However, a common method for the
synthesis of quinoxaline derivatives involves the condensation of an o-phenylenediamine with a
1,2-dicarbonyl compound.[7] A plausible synthetic route to the target compound could involve
the esterification of 2-(quinoxalin-6-yl)acetic acid. One source suggests the use of
trimethylsilyldiazomethane for this purpose.[8]

Representative Synthesis of a Quinoxaline Core

The following is a generalized procedure for the synthesis of a quinoxaline ring, a key step in
producing compounds like Methyl 2-(quinoxalin-6-yl)acetate. This protocol is based on
common synthetic methodologies for this class of compounds.[9][10]

o Reaction Setup: To a solution of a substituted 1,2-phenylenediamine (1.0 eq) in a suitable
solvent (e.g., ethanol or acetic acid) is added a 1,2-dicarbonyl compound (1.0-1.2 eq).

o Reaction Conditions: The reaction mixture is stirred at room temperature or heated to reflux
for a period ranging from a few hours to overnight, depending on the reactivity of the
substrates.

o Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the
solvent is removed under reduced pressure.

 Purification: The crude product is then purified by recrystallization from a suitable solvent or
by column chromatography on silica gel to afford the desired quinoxaline derivative.

Postulated Esterification to Yield Methyl 2-(quinoxalin-6-
yl)acetate

The final step to obtain the target compound would be the esterification of 2-(quinoxalin-6-
ylacetic acid.
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e Reaction Setup: 2-(Quinoxalin-6-yl)acetic acid is dissolved in a mixture of toluene and
methanol.[8]

» Reagent Addition: Trimethylsilyldiazomethane (2.0M in hexanes) is added dropwise to the
solution until bubbling ceases.[8]

o Work-up and Purification: The solvent is evaporated, and the crude product is purified to
yield Methyl 2-(quinoxalin-6-yl)acetate.[3]

Representative Synthesis of Methyl 2-(quinoxalin-6-yl)acetate

Substituted
o-Phenylenediamine

1,2-Dicarbonyl
Compound

Condensation Reaction

orms quinoxaline core

(2-(Quinoxalin-6-yl)acetic acid)

Esterification

ields final product

(Methyl 2-(quinoxalin-6-yl)acetate)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for Methyl 2-(quinoxalin-6-yl)acetate.
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Biological Activity and Signaling Pathways of
Quinoxaline Derivatives

While no specific biological data or signaling pathway information has been found for Methyl 2-
(quinoxalin-6-yl)acetate, the quinoxaline scaffold is a well-established pharmacophore with a
broad spectrum of biological activities.[7][11] Quinoxaline derivatives have been investigated
for their potential as:

e Anticancer Agents: Some derivatives act as tubulin polymerization inhibitors, leading to G2/M
phase cell cycle arrest and apoptosis via the mitochondrial pathway.[12] Others have shown
activity against various cancer cell lines, including colon, liver, and breast cancer.[13]

e ASK1 Inhibitors: Certain quinoxaline derivatives have been identified as potent inhibitors of
apoptosis signal-regulating kinase 1 (ASK1), suggesting potential therapeutic applications in
diseases like non-alcoholic steatohepatitis.[14]

o Antimicrobial Agents: Various quinoxaline derivatives have demonstrated antibacterial and
antifungal properties.[7][11]

» Antiviral Agents: The quinoxaline moiety is present in compounds with activity against a
range of viruses.[7]

The diverse biological effects of quinoxaline derivatives are attributed to their ability to interact
with various biological targets, leading to the modulation of different signaling pathways.
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Caption: Overview of potential signaling pathways modulated by quinoxaline derivatives.

Conclusion

Methyl 2-(quinoxalin-6-yl)acetate is a valuable chemical intermediate, primarily utilized in
research and development for the synthesis of novel compounds with potential therapeutic
properties. While specific safety and biological data for this compound are scarce, the well-
documented activities of the quinoxaline class of compounds suggest that it is a promising
building block for the discovery of new drugs. Researchers handling this compound should
exercise caution, adhering to the safety guidelines for related hazardous materials, and
recognize its potential in the development of anticancer, anti-inflammatory, and antimicrobial
agents. Further studies are warranted to fully elucidate the specific properties and biological
activities of Methyl 2-(quinoxalin-6-yl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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